Cas no 34576-90-4 (3,4,6-Trichloro-1-benzothiophene-2-carboxylic Acid)

• Product Name: 3,4,6-Trichloro-1-benzothiophene-2-carboxylic Acid
• CAS No: 34576-90-4
• MF: C₉H₃Cl₃O₂S
• MW: 281.54291844368
• MDL: MFCD03147378
• CID: 319504
• PubChem ID: 3802588
• Update Time: 2025-05-23

3,4,6-Trichloro-1-benzothiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3,4,6-Trichlorobenzo[b]thiophene-2-carboxylic acid
• 3,4,6-trichloro-1-benzothiophene-2-carboxylic acid
• 3,4,6-TRICHLORO-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID
• Benzo[b]thiophene-2-carboxylicacid, 3,4,6-trichloro-
• 34576-90-4
• EN300-00818
• CS-0218388
• BS-37935
• AKOS000114796
• 3,4,6-trichlorobenzo[b]thiophene-2-carboxylicacid
• MFCD03147378
• Z56877297
• DTXSID70396644
• 3,4,6-Trichloro-1-benzothiophene-2-carboxylic Acid

• MDL： MFCD03147378
• Inchi： 1S/C9H3Cl3O2S/c10-3-1-4(11)6-5(2-3)15-8(7(6)12)9(13)14/h1-2H,(H,13,14)
• InChI Key： WUTBSOJTMUNLCC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=O)O)SC2C=C(C=C(C=21)Cl)Cl

Computed Properties

• Exact Mass: 278.88426
• Monoisotopic Mass: 279.891934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Melting Point: 248-250 °C
• Boiling Point: 455.0±40.0 °C at 760 mmHg
• Flash Point: 229.0±27.3 °C
• PSA: 40.13
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

3,4,6-Trichloro-1-benzothiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3,4,6-Trichloro-1-benzothiophene-2-carboxylic Acid

Comprehensive Overview of 3,4,6-Trichloro-1-benzothiophene-2-carboxylic Acid (CAS No. 34576-90-4)

3,4,6-Trichloro-1-benzothiophene-2-carboxylic Acid (CAS No. 34576-90-4) is a specialized organic compound widely recognized for its unique structural properties and applications in pharmaceutical and agrochemical research. This benzothiophene derivative features a carboxylic acid functional group and three chlorine substituents, making it a versatile intermediate in synthetic chemistry. Researchers and industries value this compound for its potential in developing novel heterocyclic compounds, which are critical in drug discovery and material science.

The growing interest in sustainable chemistry and green synthesis has propelled the demand for efficient intermediates like 3,4,6-Trichloro-1-benzothiophene-2-carboxylic Acid. Its role in facilitating atom-efficient reactions aligns with modern trends toward reducing waste and optimizing resource use. Additionally, the compound's relevance in catalysis and ligand design has sparked discussions in academic forums, particularly in the context of metal-organic frameworks (MOFs) and catalytic converters.

From a structural perspective, the presence of chlorine atoms at the 3, 4, and 6 positions enhances the compound's reactivity, enabling selective modifications for targeted applications. This characteristic is particularly valuable in the synthesis of bioactive molecules, where precise functionalization is crucial. Recent studies have explored its utility in constructing polycyclic aromatic systems, which are foundational in developing advanced materials for optoelectronics and organic semiconductors.

In the pharmaceutical sector, 3,4,6-Trichloro-1-benzothiophene-2-carboxylic Acid serves as a precursor for small-molecule inhibitors and enzyme modulators. Its incorporation into drug candidates has been investigated for conditions such as inflammatory diseases and metabolic disorders, reflecting its broad therapeutic potential. The compound's compatibility with high-throughput screening methodologies further underscores its importance in modern drug development pipelines.

Environmental and regulatory considerations are also pivotal when discussing 34576-90-4. The compound's stability and degradation pathways are subjects of ongoing research, particularly in the context of persistent organic pollutants (POPs) and biodegradation. Innovations in wastewater treatment and photocatalytic degradation have highlighted strategies to mitigate environmental impact, ensuring compliance with global chemical safety standards.

For researchers sourcing 3,4,6-Trichloro-1-benzothiophene-2-carboxylic Acid, quality and purity are paramount. Reputable suppliers emphasize analytical validation using techniques like HPLC and NMR spectroscopy to guarantee batch consistency. The compound's storage recommendations—typically under anhydrous conditions and at controlled temperatures—ensure long-term stability and performance in experimental settings.

Looking ahead, the integration of computational chemistry and machine learning in molecular design is expected to unlock new applications for CAS No. 34576-90-4. Predictive modeling can optimize its reactivity patterns, reducing trial-and-error in synthetic routes. This aligns with the broader shift toward data-driven research, where compounds like this serve as benchmarks for structure-activity relationship (SAR) studies.

In summary, 3,4,6-Trichloro-1-benzothiophene-2-carboxylic Acid represents a critical building block in both academic and industrial chemistry. Its multifaceted applications—from drug discovery to advanced materials—highlight its enduring relevance. As scientific advancements continue, this compound will likely remain at the forefront of innovation, addressing challenges in sustainability, efficiency, and molecular diversity.